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Compound of Interest

Compound Name: EN219

Cat. No.: B2610871 Get Quote

Technical Support Center: EN219
Welcome to the technical support center for EN219. This resource is designed to assist

researchers, scientists, and drug development professionals in utilizing EN219 effectively in

their experiments. Here you will find detailed information on the solubility and stability of

EN219, along with troubleshooting guides and frequently asked questions to address common

issues that may arise during its use.

Frequently Asked Questions (FAQs)
Q1: What is EN219 and what is its mechanism of action?

EN219 is a covalent inhibitor of the E3 ubiquitin ligase RNF114, with an IC50 of 470 nM.[1][2] It

functions by covalently binding to a cysteine residue (C8) at the N-terminus of RNF114.[2] This

binding mimics the action of the natural product Nimbolide, inhibiting the ubiquitination of

RNF114's substrates, such as the tumor suppressor p21.[1] By inhibiting RNF114, EN219 can

modulate various cellular processes, including cell cycle progression and the DNA damage

response.

Q2: What are the recommended storage conditions for EN219?

For long-term storage, solid EN219 should be stored at -20°C.[1] Stock solutions of EN219 can

be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] It is advisable to store

stock solutions in sealed containers, protected from moisture and light.[2]

Q3: In which solvents is EN219 soluble?
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EN219 is soluble in dimethyl sulfoxide (DMSO) and ethanol.[1] Detailed solubility information is

provided in the table below.

Q4: How should I prepare a stock solution of EN219?

To prepare a stock solution, dissolve EN219 powder in an appropriate solvent such as DMSO

to the desired concentration. For example, to make a 10 mM stock solution in DMSO, you

would dissolve 4.57 mg of EN219 (assuming a molecular weight of 456.56 g/mol ) in 1 mL of

DMSO. Always refer to the batch-specific molecular weight on the certificate of analysis for

precise calculations.[1]

Q5: What are some key considerations when designing an experiment with EN219?

Due to its covalent mechanism of action, it is crucial to include appropriate controls. These

should include a vehicle control (e.g., DMSO), a positive control (a compound known to elicit a

similar effect), and a negative control. It is also important to consider the incubation time, as

covalent inhibitors can have a prolonged effect. A time-course experiment is often

recommended to determine the optimal treatment duration.

Solubility and Stability
Proper handling and storage of EN219 are critical for obtaining reliable and reproducible

experimental results. The following tables summarize the known solubility and stability data for

EN219.

Solubility Data
Solvent

Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 45.66 100

Ethanol 9.13 20

Data is based on a molecular weight of 456.56 g/mol . Batch-specific molecular weights may

vary.[1]

Stability and Storage Recommendations
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Form
Storage
Temperature

Duration Notes

Solid -20°C Long-term

Stock Solution (in

DMSO)
-80°C Up to 6 months

Store in sealed

containers, away from

moisture and light.[2]

Stock Solution (in

DMSO)
-20°C Up to 1 month

Store in sealed

containers, away from

moisture and light.[2]

Note: Currently, there is limited publicly available data on the stability of EN219 in aqueous

buffers at different pH values and temperatures. It is recommended to prepare fresh dilutions in

aqueous media for each experiment and use them promptly.

Troubleshooting Guides
This section provides guidance on how to troubleshoot common issues that may be

encountered during experiments with EN219.

Western Blotting
Issue: Weak or No Signal for Target Protein Downregulation
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Possible Cause Troubleshooting Step

Insufficient EN219 concentration or incubation

time

Perform a dose-response and/or time-course

experiment to determine the optimal

concentration and duration of EN219 treatment

for your cell type.

Poor antibody quality

Ensure your primary antibody is validated for

Western Blotting and is specific for the target

protein. Include a positive control lysate from

cells known to express the target.

Inefficient protein transfer
Verify protein transfer by staining the membrane

with Ponceau S before blocking.

Protein degradation
Add protease and phosphatase inhibitors to

your lysis buffer and keep samples on ice.

Issue: Inconsistent Results Between Experiments

Possible Cause Troubleshooting Step

Variability in EN219 stock solution

Aliquot the stock solution after the first use to

avoid repeated freeze-thaw cycles. Ensure the

stock solution is stored correctly.

Inconsistent cell culture conditions

Maintain consistent cell passage numbers,

confluency, and media conditions between

experiments.

Variability in incubation times Use a precise timer for all incubation steps.

Cell Viability Assays (e.g., MTT, CellTiter-Glo)
Issue: High Variability in Viability Readings
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Possible Cause Troubleshooting Step

Uneven cell seeding

Ensure a single-cell suspension before seeding

and use appropriate techniques to avoid edge

effects in multi-well plates.

DMSO toxicity

Ensure the final concentration of DMSO in the

culture medium is low (typically <0.5%) and

consistent across all wells, including controls.

Precipitation of EN219

Visually inspect the media for any signs of

precipitation after adding EN219. If precipitation

occurs, try preparing a more dilute stock

solution or using a different formulation

approach if possible.

Interaction with assay reagents

Run a control with EN219 in cell-free media to

check for any direct interaction with the assay

reagents that could affect the readout.

Experimental Protocols & Workflows
General Experimental Workflow for Cell-Based Assays
This workflow outlines the key steps for treating cells with EN219 and subsequent analysis.
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Preparation

Treatment

Analysis

Start

Seed cells in multi-well plates

Allow cells to adhere overnight

Prepare fresh dilutions of EN219

Treat cells with EN219 and controls

Incubate for desired time period

Wash cells (optional, depending on assay)

Perform downstream assay (e.g., Western Blot, Viability Assay)

Analyze and interpret data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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